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Compound of Interest

Compound Name: Chevalone C

Cat. No.: B3026300 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on personal protective equipment and safe

handling procedures for Chevalone C based on its classification as a cytotoxic compound. It is

not a substitute for a substance-specific Safety Data Sheet (SDS). Always consult the SDS

provided by the manufacturer before handling any chemical and adhere to your institution's

safety protocols.

Introduction to Chevalone C
Chevalone C is a meroterpenoid fungal metabolite known for its cytotoxic and antibacterial

properties.[1] Due to its cytotoxic nature, stringent safety precautions must be observed to

minimize exposure and ensure the safety of laboratory personnel. This guide provides essential

information for the safe handling, storage, and disposal of Chevalone C.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Chevalone C is not publicly available, its

classification as a cytotoxic compound indicates significant health risks. Cytotoxic agents are

hazardous substances that can have toxic effects on cells, potentially leading to serious health

issues.

Potential Hazards:
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Toxicity: May be toxic if ingested, inhaled, or absorbed through the skin.

Irritation: May cause skin and eye irritation upon contact.

Long-term effects: Prolonged or repeated exposure may have mutagenic, carcinogenic, or

teratogenic effects.

A thorough risk assessment should be conducted before any work with Chevalone C begins.

This assessment should identify potential routes of exposure and establish procedures to

mitigate these risks.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Chevalone C. This is based on general

guidelines for handling potent cytotoxic compounds.
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PPE Component Specification Purpose

Gloves

Double gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Lab Coat

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder form or when there is a

risk of aerosol generation.

Prevents inhalation of the

compound.

Shoe Covers Disposable shoe covers.

Prevents the spread of

contamination outside the work

area.

Engineering Controls
Engineering controls are the primary means of minimizing exposure to hazardous substances.

Chemical Fume Hood/Biological Safety Cabinet: All handling of Chevalone C powder and

solutions should be performed in a certified chemical fume hood or a Class II Biological

Safety Cabinet (BSC) to protect the user and the environment from aerosols and

particulates.

Closed Systems: Use closed-system transfer devices (CSTDs) for solution transfers

whenever possible to minimize the risk of spills and aerosol generation.

Designated Area: All work with Chevalone C should be conducted in a designated and

clearly marked area to restrict access and contain potential contamination.
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Safe Handling and Operational Plan
A clear and detailed standard operating procedure (SOP) is essential for the safe handling of

Chevalone C.

Workflow for Safe Handling of Chevalone C:

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare designated work area in a certified hood/BSC

Proceed to handling

Gather all necessary materials and equipment

Proceed to handling

Weigh Chevalone C powder in a containment device

Proceed to handling

Dissolve in appropriate solvent

Proceed to cleanup

Perform experimental manipulations

Proceed to cleanup

Decontaminate all surfaces and equipment

Proceed to cleanup

Dispose of all waste in designated cytotoxic waste containers

Doff PPE in the correct order

Wash hands thoroughly
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Safe handling workflow for Chevalone C.

Step-by-Step Guidance:

Preparation:

Don all required PPE as specified in the table above.

Prepare the designated work area within a certified chemical fume hood or BSC. Cover

the work surface with a disposable, absorbent, plastic-backed liner.

Assemble all necessary equipment and reagents before starting work to minimize traffic in

and out of the designated area.

Handling:

When weighing the solid form of Chevalone C, use a containment balance enclosure or

perform the weighing within the fume hood.

When preparing solutions, add the solvent to the vial containing Chevalone C slowly to

avoid splashing.

Use locking-type syringes and needles or CSTDs for all solution transfers.

All procedures should be conducted carefully to avoid the generation of aerosols.

Cleanup:

Following the completion of work, decontaminate all surfaces with an appropriate cleaning

agent.

All disposable materials that have come into contact with Chevalone C are considered

cytotoxic waste and must be disposed of accordingly.

Disposal Plan
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Proper disposal of cytotoxic waste is crucial to prevent environmental contamination and harm

to others.

Waste Type Disposal Container Disposal Procedure

Solid Waste

Yellow, puncture-resistant, and

clearly labeled "Cytotoxic

Waste" container.

Includes contaminated gloves,

gowns, bench liners, and other

disposable labware.

Sharps Waste

Yellow, puncture-proof, and

clearly labeled "Cytotoxic

Sharps" container.

Includes needles, syringes,

and contaminated glassware.

Liquid Waste

Designated, leak-proof, and

clearly labeled "Cytotoxic

Liquid Waste" container.

Unused solutions or

contaminated liquid waste. Do

not pour down the drain.

All cytotoxic waste must be handled and disposed of in accordance with institutional and local

regulations for hazardous waste.

Emergency Procedures
Spill Response:

Evacuate: Immediately alert others in the area and evacuate the contaminated space.

Isolate: Secure the area to prevent entry.

Report: Notify your supervisor and the institutional safety office.

Cleanup: Only trained personnel with appropriate PPE and a cytotoxic spill kit should clean

up the spill.

For small spills (less than 5 mL or 5 g), trained lab personnel can manage the cleanup.

For large spills, contact the institutional emergency response team.

Personnel Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes using an eyewash station. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. Seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

All exposures must be reported to the supervisor and the institutional health and safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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